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Compound of Interest

Compound Name: 1,1,1-Tris(4-hydroxyphenyl)ethane

Cat. No.: B1294721 Get Quote

An In-depth Technical Guide to 1,1,1-Tris(4-hydroxyphenyl)ethane (THPE) for Researchers

and Drug Development Professionals

Introduction
1,1,1-Tris(4-hydroxyphenyl)ethane, commonly referred to as THPE, is a trifunctional phenolic

compound with significant applications in polymer chemistry and emerging interest in the fields

of materials science and drug development. Its unique molecular architecture, featuring three

hydroxyphenyl groups attached to a central ethane core, provides a rigid structure with multiple

reactive sites. This guide offers a comprehensive overview of THPE, including its chemical

properties, synthesis protocols, and known biological activities, tailored for researchers,

scientists, and professionals in drug development.

It is important to note that the acronym THPE is also used for Tetrahydroxypropyl

Ethylenediamine, a compound primarily used in the cosmetics industry. This document focuses

exclusively on 1,1,1-Tris(4-hydroxyphenyl)ethane.

Molecular and Physicochemical Properties
The fundamental properties of THPE are summarized in the table below, providing a quick

reference for key quantitative data.
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Property Value Reference

Molecular Formula C₂₀H₁₈O₃ [1][2][3]

Molecular Weight 306.36 g/mol [1][2][3][4]

CAS Number 27955-94-8 [1][3][4]

Appearance
White to off-white crystalline

powder

Melting Point 246-248 °C [4]

Boiling Point ~531.8 °C (predicted)

Density ~1.252 g/cm³

Topological Polar Surface Area

(TPSA)
60.69 Å² [3]

logP 4.1577 [3]

Hydrogen Bond Donors 3 [3]

Hydrogen Bond Acceptors 3 [3]

Rotatable Bonds 3 [3]

Synthesis of THPE: Experimental Protocols
Several methods for the synthesis of THPE have been reported, primarily involving acid-

catalyzed condensation reactions. Below are detailed protocols for two common synthetic

routes.

Protocol 1: Synthesis from p-Hydroxyacetophenone and
Phenol
This method involves the reaction of p-hydroxyacetophenone with an excess of phenol in the

presence of an acid catalyst.

Materials:
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p-Hydroxyacetophenone

Phenol

Zinc Chloride (catalyst)

Concentrated Hydrochloric Acid

Dichloroethane (solvent for workup)

Methanol (for purification)

Water (for purification)

Procedure:

Charge a reaction vessel with 54.0 moles of phenol and 100 g of zinc chloride. Stir the

mixture until it is homogeneous.[5]

Slowly add 6.5 moles of p-hydroxyacetophenone to the mixture over a period of 40 minutes.

Warm the reaction mixture to 60°C and maintain this temperature for 60 minutes.[5]

Add 100 mL of concentrated hydrochloric acid and continue stirring the reaction for 8 hours.

[5]

After the reaction is complete, cool the mixture to 20°C.

Add dichloroethane and stir thoroughly to precipitate the crude product.[5]

Filter the mixture and dry the collected solid under vacuum at 55°C for 6 hours to yield crude

THPE.[5]

Purification:

Dissolve 1000 g of the crude product in 2000 mL of methanol by heating.[5]

Once dissolved, cool the solution and slowly add 1600 mL of water while stirring.
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Continue stirring at room temperature for 50 minutes to allow for the precipitation of a light

yellow product.[5]

Filter the purified product and dry to obtain high-purity THPE.[5]

Protocol 2: Synthesis from 2,4-Pentanedione and Phenol
This alternative route utilizes 2,4-pentanedione (acetylacetone) and phenol, which can be more

economically advantageous.

Materials:

Phenol

2,4-Pentanedione

Sulfuric Acid (catalyst)

3-Mercaptopropanesulfonic Acid (promoter)

Methylene Chloride (solvent for workup)

Methanol-water solution

Procedure:

Prepare a mixture of phenol and 2,4-pentanedione with a molar ratio of at least 6:1.[6]

The reaction is conducted in the presence of at least 0.8% by weight (based on phenol) of 3-

mercaptopropanesulfonic acid as a promoter and sulfuric acid.[6] The ratio of equivalents of

sulfuric acid to the mercapto sulfonic acid should be at least 7.5:1.[6]

Maintain the reaction temperature in the range of 30-55°C.[6]

Upon completion, slowly add methylene chloride at 50°C and then dilute further with

additional methylene chloride.[6]

Stir the mixture for 2 hours at room temperature, then filter.
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Wash the filtration residue with methylene chloride, water, and a 40:60 (by volume)

methanol-water solution saturated with THPE.[6]

Dry the purified product under vacuum at 60°C to a constant weight.[6]

Applications in Research and Drug Development
THPE's trifunctional nature makes it a versatile building block in polymer chemistry, where it is

used as a cross-linking or branching agent to enhance the thermal stability and mechanical

strength of polymers like polycarbonates and epoxy resins.[7] These high-performance

materials have applications in various industries, including aerospace and electronics.[8]

For drug development professionals, THPE presents interest due to its biological activities and

potential as a scaffold for new therapeutic agents.

Biological Activity and Signaling
Recent research has identified 1,1,1-Tris(4-hydroxyphenyl)ethane as a potent antiestrogenic

compound.[9] It functions as an estrogen receptor antagonist.[9] In vivo studies have

demonstrated that THPE can impede uterine development in mouse models and lead to the

downregulation of estrogen-responsive genes.[9] This antagonistic activity on the estrogen

receptor signaling pathway makes THPE a valuable tool for investigating endocrine disruption

and a potential starting point for the development of drugs targeting estrogen-related pathways.

[9] The antioxidant properties of THPE are also being investigated for potential therapeutic

applications, as its phenolic structure suggests significant free radical scavenging activity.

Logical Workflow for THPE Synthesis and
Application
The following diagram illustrates the general workflow from the synthesis of THPE to its

potential applications in research.
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Caption: A logical workflow diagram illustrating the synthesis of THPE and its subsequent

applications in polymer chemistry and drug development research.

Conclusion
1,1,1-Tris(4-hydroxyphenyl)ethane is a compound with established utility in materials science

and significant potential for researchers in drug discovery and development. Its well-defined

synthesis and interesting biological profile as an estrogen receptor antagonist provide a solid

foundation for further investigation into its therapeutic applications. This guide provides the core

technical information necessary for scientists to begin exploring the possibilities of THPE in

their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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